2-({1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]piperidin-4-yl}oxy)-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine

• IUPAC Name: 2,4-dimethyl-5-[[4-[5-(1-methylpyrazol-4-yl)pyrimidin-2-yl]oxypiperidin-1-yl]methyl]-1,3-thiazole
• InChI: InChI=1S/C19H24N6OS/c1-13-18(27-14(2)23-13)12-25-6-4-17(5-7-25)26-19-20-8-15(9-21-19)16-10-22-24(3)11-16/h8-11,17H,4-7,12H2,1-3H3
• InChI Key: ZCFNBNCVPZBMNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)CN2CCC(CC2)OC3=NC=C(C=N3)C4=CN(N=C4)C
• Molecular Formula: C19H24N6OS
• Molecular Weight: 384.5 g/mol

Description

Thiazoles are a type of heterocyclic organic compound that have a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They are known for their diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties. Pyrazoles, on the other hand, are organic compounds with the formula C3H3N2H. They are notable for their use in various pharmaceuticals, including anti-inflammatory, analgesic, and antipyretic medications.

Molecular Structure Analysis

Thiazoles have a planar ring, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. Pyrazoles have a five-membered ring with two adjacent nitrogen atoms.

Chemical Reactions Analysis

Thiazoles can undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom. Pyrazoles can undergo reactions typical of azoles, including electrophilic substitution and nucleophilic addition.

Physical And Chemical Properties Analysis

Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. They are clear pale yellow liquids with a boiling point of 116–118°C.

Mechanism of Action

Target of Action

• Thiazoles, like the one in this compound, are known to interact with various cellular proteins, including enzymes involved in metabolic pathways, signal transduction, and cell growth regulation .

Mode of Action

• Given its structure, we can speculate on potential modes of action:
  • The C-5 atom can undergo electrophilic substitution, while the C-2 atom is amenable to nucleophilic substitution .

Biochemical Pathways

• Without specific data, we can’t pinpoint exact pathways. However, thiazoles have been associated with various biological activities:
  • Antitumor or cytotoxic effects: Inhibit cancer cell proliferation .

Future Directions

Thiazoles and pyrazoles are areas of active research due to their diverse biological activities and potential for drug development. Future research may focus on synthesizing new derivatives and studying their properties and mechanisms of action.